Cas no 5465-41-8 ((2E)-1,4-bis(4-methylphenyl)but-2-ene-1,4-dione)

• Product Name: (2E)-1,4-bis(4-methylphenyl)but-2-ene-1,4-dione
• CAS No: 5465-41-8
• MF: C₁₈H₁₆O₂
• MW: 264.318445205688
• CID: 942388
• PubChem ID: 883995
• Update Time: 2025-04-19

(2E)-1,4-bis(4-methylphenyl)but-2-ene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• (2E)-1,4-bis(4-methylphenyl)but-2-ene-1,4-dione
• (E)-1,2-bis(p-toluoyl)ethene
• (E)-1,4-bis(4-bromop
• (E)-1,4-Bis(4-methylphenyl)but-2-ene-1,4-dione
• 1,2-bis(4-bromobenzoyl)ethylene
• 1,4-di(4-methylphenyl)-2-buten-1,4-dione
• 1.4-bis-(4-bromo-phenyl)-butene-(2t)-dione-(1.4)
• 1.4-bis-(4-chloro-phenyl)-butene-(2t)-dione-(1.4)
• AC1NS7JF
• NSC37604
• trans-1,2-bis(4-bromobenzoyl)ethene
• trans-1,2-di-(4'-toluoyl)ethene
• trans-4,4'-dichlorodibenzoylethylene
• trans-4,4'-dimethyldibenzoylethylene
• AKOS001027091
• MFCD01316715
• cid_883995
• (E)-1,4-bis(4-methylphenyl)-2-butene-1,4-dione
• MLS001005669
• 5465-41-8
• SMR000348978
• (2E)-1,4-Bis(4-methylphenyl)-2-butene-1,4-dione #
• HMS1365A11
• 1,4-Di(p-tolyl)-trans-2-buten-1,4-dione
• NSC29008
• (E)-1,4-bis(p-tolyl)but-2-ene-1,4-dione
• HMS2706N24
• XHTZEZLDTOKEGI-VAWYXSNFSA-N
• 6N-770
• 17342-09-5
• BDBM57953
• Z56756391
• 1,4-Di-p-tolyl-but-2-ene-1,4-dione
• NSC-29008
• CHEMBL1334520

• Inchi： 1S/C18H16O2/c1-13-3-7-15(8-4-13)17(19)11-12-18(20)16-9-5-14(2)6-10-16/h3-12H,1-2H3/b12-11+
• InChI Key： XHTZEZLDTOKEGI-VAWYXSNFSA-N
• SMILES： O=C(/C=C/C(C1C=CC(C)=CC=1)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 264.11508
• Monoisotopic Mass: 264.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.103
• Boiling Point: 419.1°C at 760 mmHg
• Flash Point: 156.7°C
• Refractive Index: 1.584
• PSA: 34.14
• LogP: 3.92520